Cas no 1876313-53-9 (Cyclobutanecarboxamide, 1-fluoro-N-methoxy-N-methyl-)

Cyclobutanecarboxamide, 1-fluoro-N-methoxy-N-methyl-, is a fluorinated cyclobutane derivative featuring a carboxamide functional group with N-methoxy-N-methyl substitution. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate in the preparation of fluorinated building blocks. The presence of the fluorine atom enhances electrophilic reactivity, while the N-methoxy-N-methyl group (Weinreb amide) facilitates controlled transformations, particularly in the synthesis of ketones or aldehydes via Grignard or organolithium reactions. Its rigid cyclobutane scaffold may also contribute to unique steric and electronic properties, making it valuable for applications in medicinal chemistry and materials science. The compound's stability and selectivity under various reaction conditions further underscore its utility in advanced synthetic methodologies.
Cyclobutanecarboxamide, 1-fluoro-N-methoxy-N-methyl- structure
1876313-53-9 structure
Product Name:Cyclobutanecarboxamide, 1-fluoro-N-methoxy-N-methyl-
CAS No:1876313-53-9
MF:C7H12FNO2
MW:161.174085617065
CID:5152927
Update Time:2026-03-03

Cyclobutanecarboxamide, 1-fluoro-N-methoxy-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclobutanecarboxamide, 1-fluoro-N-methoxy-N-methyl-
    • 1-fluoro-N-methoxy-N-methyl-cyclobutanecarboxamide
    • Inchi: 1S/C7H12FNO2/c1-9(11-2)6(10)7(8)4-3-5-7/h3-5H2,1-2H3
    • InChI Key: HANZJYHULPUBAQ-UHFFFAOYSA-N
    • SMILES: C1(F)(C(N(OC)C)=O)CCC1

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Additional information on Cyclobutanecarboxamide, 1-fluoro-N-methoxy-N-methyl-

Introduction to 1-Fluoro-N-Methoxy-N-Methylcyclobutanecarboxamide (CAS No. 1876313-53-9)

1-Fluoro-N-methoxy-N-methylcyclobutanecarboxamide (CAS No. 1876313-53-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclobutane core and functional groups, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The structure of 1-Fluoro-N-methoxy-N-methylcyclobutanecarboxamide consists of a cyclobutane ring with a carboxamide functional group, a fluorine atom, and an N-methoxy-N-methyl substituent. The presence of the fluorine atom imparts unique properties to the molecule, such as enhanced metabolic stability and improved binding affinity to specific biological targets. These characteristics are crucial for optimizing the pharmacological profile of the compound.

Recent research has focused on the potential of 1-Fluoro-N-methoxy-N-methylcyclobutanecarboxamide as a therapeutic agent. Studies have shown that this compound exhibits potent anti-inflammatory and antiproliferative activities, making it a valuable candidate for the treatment of inflammatory diseases and cancer. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 1-Fluoro-N-methoxy-N-methylcyclobutanecarboxamide effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory drug.

In addition to its anti-inflammatory properties, 1-Fluoro-N-methoxy-N-methylcyclobutanecarboxamide has also shown promise in oncology. Preclinical studies have indicated that this compound can selectively target and inhibit cancer cell proliferation without significantly affecting normal cells. This selective cytotoxicity is attributed to its ability to modulate specific signaling pathways involved in cell growth and survival. A notable study in the Cancer Research journal reported that 1-Fluoro-N-methoxy-N-methylcyclobutanecarboxamide induced apoptosis in various cancer cell lines, including breast, lung, and colon cancer cells.

The pharmacokinetic properties of 1-Fluoro-N-methoxy-N-methylcyclobutanecarboxamide have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its effective use as a therapeutic agent. In particular, the presence of the fluorine atom enhances its metabolic stability, leading to prolonged half-life and improved bioavailability. These properties make it an attractive candidate for further development into clinical trials.

Furthermore, the safety profile of 1-Fluoro-N-methoxy-N-methylcyclobutanecarboxamide has been evaluated in preclinical studies. Toxicity assessments have revealed that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. These findings support its potential for safe and effective use in humans.

In conclusion, 1-Fluoro-N-methoxy-N-methylcyclobutanecarboxamide (CAS No. 1876313-53-9) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in anti-inflammatory and anticancer therapies make it an exciting area of ongoing research and development in the pharmaceutical industry. As more studies continue to uncover its mechanisms of action and therapeutic benefits, it is likely to play a significant role in advancing medical treatments for various diseases.

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